Cas no 2248260-19-5 (Tert-butyl 5,6-dimethylmorpholine-3-carboxylate)

• Product Name: Tert-butyl 5,6-dimethylmorpholine-3-carboxylate
• CAS No: 2248260-19-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5974736
• PubChem ID: 137938225
• Update Time: 2025-06-25

Tert-butyl 5,6-dimethylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248260-19-5
• EN300-6511533
• Tert-butyl 5,6-dimethylmorpholine-3-carboxylate

• Inchi： 1S/C11H21NO3/c1-7-8(2)14-6-9(12-7)10(13)15-11(3,4)5/h7-9,12H,6H2,1-5H3
• InChI Key： DQACIQOOEYBKEG-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC(C)(C)C)NC(C)C1C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 5,6-dimethylmorpholine-3-carboxylate

Tert-butyl 5,6-dimethylmorpholine-3-carboxylate: A Comprehensive Overview

The compound Tert-butyl 5,6-dimethylmorpholine-3-carboxylate (CAS No. 2248260-19-5) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and an amine group. The presence of the tert-butyl group and the dimethyl substitution on the morpholine ring imparts unique chemical properties, making it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the importance of Tert-butyl 5,6-dimethylmorpholine-3-carboxylate in the development of bioactive molecules. Researchers have explored its role as a building block for constructing complex molecular architectures, particularly in the synthesis of kinase inhibitors and other enzyme-targeting agents. The carboxylate group in this compound serves as an excellent site for further functionalization, enabling the creation of diverse derivatives with enhanced biological activity.

One of the most notable advancements involving Tert-butyl 5,6-dimethylmorpholine-3-carboxylate is its application in medicinal chemistry. Scientists have utilized this compound to design novel drug candidates with improved pharmacokinetic profiles. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development* have demonstrated how this compound can be employed to construct bioisosteres and prodrugs, enhancing drug delivery efficiency.

In addition to its role in drug discovery, Tert-butyl 5,6-dimethylmorpholine-3-carboxylate has found applications in agrochemical research. Its ability to act as a chiral auxiliary has been exploited in the synthesis of enantiomerically enriched compounds, which are crucial for developing selective pesticides and herbicides. This application underscores the compound's potential in sustainable agriculture and environmental protection.

From a synthetic perspective, Tert-butyl 5,6-dimethylmorpholine-3-carboxylate is often prepared via multi-step reactions involving nucleophilic substitutions and ring-forming processes. The synthesis typically begins with the preparation of a suitable morpholine derivative, followed by functionalization to introduce the tert-butyl and dimethyl groups. Recent optimizations in these synthetic pathways have significantly improved yields and reduced production costs.

The physical properties of Tert-butyl 5,6-dimethylmorpholine-3-carboxylate also make it suitable for use in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to its exploration as a monomer for producing high-performance polymers with tailored mechanical and thermal properties. This opens up new possibilities for its application in advanced materials such as thermoplastics and elastomers.

In conclusion, Tert-butyl 5,6-dimethylmorpholine-3-carboxylate (CAS No. 2248260-19-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and versatile reactivity continue to drive innovative research and development efforts. As advancements in synthetic methodologies and materials science progress, this compound is poised to play an even more significant role in shaping future technologies.